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Compound of Interest

Compound Name: Recainam

Cat. No.: B1212388

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Recainam stock
solutions intended for in vivo experimental use. The protocols have been developed to ensure
solution stability, sterility, and suitability for administration in animal models.

Introduction

Recainam is a Class | antiarrhythmic agent, acting as a sodium channel blocker. Its
hydrochloride salt is the form typically used in research. Proper preparation of stock solutions is
critical for accurate dosing and obtaining reliable results in preclinical studies. These protocols
cover both intravenous and oral administration routes.

Quantitative Data Summary

For accurate and reproducible dosing, it is essential to prepare stock solutions with precision.
The following table summarizes key quantitative data for Recainam hydrochloride.
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Parameter

Value

Reference

Chemical Name

1-(2,6-dimethylphenyl)-3-(3-

(isopropylamino)propyl)urea

[1]

hydrochloride
CAS Number 74752-07-1 [1]
Molecular Formula C15H26CINsO [1]
Molecular Weight 299.84 g/mol [1]
Solubility DMSO: = 50 mg/mL MedChemExpress Product

Information

Storage (Solid)

-20°C for long-term storage

MedChemExpress Product
Information

Storage (Stock Solution)

-20°C for up to 3 months

MedChemExpress Product
Information

Typical In Vivo Dose (Rats)

20 mg/kg (intravenous)

[2]

Experimental Protocols
Protocol 1: Preparation of Recainam Stock Solution for
Intravenous (IV) Administration

This protocol details the preparation of a Recainam stock solution suitable for intravenous

injection in rodents. It utilizes a co-solvent approach to ensure solubility while minimizing the

concentration of dimethyl sulfoxide (DMSO) in the final injectate.

Materials:

Recainam hydrochloride powder
Dimethyl sulfoxide (DMSO), sterile, cell culture grade
Sterile saline (0.9% sodium chloride)

Sterile, pyrogen-free microcentrifuge tubes
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» Sterile, pyrogen-free syringes and needles (various sizes)
o Vortex mixer

e 0.22 um sterile syringe filter

Procedure:

o Calculate Required Amounts: Determine the total volume of dosing solution needed based
on the number of animals, their weights, and the target dose (e.g., 20 mg/kg).

e Prepare a High-Concentration Stock in DMSO:

o In a sterile microcentrifuge tube, weigh the required amount of Recainam hydrochloride
powder.

o Add a minimal volume of sterile DMSO to achieve a high-concentration stock (e.g., 50
mg/mL).

o Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution.

 Dilution to Final Dosing Concentration:
o Draw the required volume of the DMSO stock solution into a sterile syringe.
o In a separate sterile tube, measure the required volume of sterile saline.

o Slowly add the DMSO stock solution to the sterile saline while gently vortexing. Crucially,
the final concentration of DMSO in the injectate should be kept as low as possible, ideally
below 5% (v/v), and must not exceed 10% (v/v) to avoid toxicity.

« Sterilization:
o Draw the final dosing solution into a new sterile syringe.

o Attach a 0.22 um sterile syringe filter to the syringe.
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o Filter the solution into a sterile, pyrogen-free vial or tube.

o Storage and Handling:
o Use the freshly prepared solution immediately for the best results.
o If short-term storage is necessary, store at 2-8°C for no more than 24 hours.

o For longer-term storage of the high-concentration DMSO stock, aliquot and store at -20°C
for up to 3 months. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Recainam Formulation for
Oral Gavage

This protocol describes the preparation of a Recainam suspension for oral administration in
rodents using a common and well-tolerated vehicle.

Materials:

e Recainam hydrochloride powder

¢ 0.5% (w/v) Methylcellulose in sterile water
« Sterile conical tubes

» Sterile syringes and oral gavage needles

e Vortex mixer

e Homogenizer (optional, for larger volumes)
Procedure:

o Calculate Required Amounts: Determine the total volume of the oral suspension needed
based on the number of animals, their weights, and the target dose.

e Prepare the Suspension:
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o Weigh the required amount of Recainam hydrochloride powder and place it in a sterile
conical tube.

o Add a small volume of the 0.5% methylcellulose solution to the powder to create a paste.

o Gradually add the remaining volume of the 0.5% methylcellulose solution while
continuously vortexing or homogenizing to ensure a uniform suspension.

o Storage and Handling:
o Itis recommended to prepare the oral suspension fresh on the day of the experiment.
o If storage is required, keep the suspension at 2-8°C for up to 48 hours.

o Always vortex the suspension thoroughly immediately before each administration to
ensure uniform distribution of the compound.

Mandatory Visualizations
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Experimental Workflow for Recainam Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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